4-Bromo-1-(pyridine-3-ylsulfonyl)-1H-indole

• Molecular Formula: C13H9BrN2O2S
• Molecular Weight: 337.19 g/mol
• IUPAC Name: 4-bromo-1-pyridin-3-ylsulfonylindole
• InChI: InChI=1S/C13H9BrN2O2S/c14-12-4-1-5-13-11(12)6-8-16(13)19(17,18)10-3-2-7-15-9-10/h1-9H
• InChI Key: IFXGNOAHTPHICQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2S(=O)(=O)C3=CN=CC=C3)C(=C1)Br

Description

4-Bromo-1-(pyridine-3-ylsulfonyl)-1H-indole is a useful research compound. Its molecular formula is C13H9BrN2O2S and its molecular weight is 337.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aq. 2M NaOH (1 mL) was added to a stirred mixture of pyridine-3-sulfonyl chloride hydrochloride (240 mg, 1.12 mmol; Intermediate 23), 4-bromoindole (200 mg, 1.02 mmol) and tetrabutylammonium hydrogen sulfate (35 mg, 0.10 mmol). The reaction was stirred 45 min. and the layers were allowed to separate. The organic layer was washed twice with diluted aq. NaOH, dried and concentrated to get the title compound (325 mg, 95%) as an off white solid. MS (ESI+) for C13H9BrN2O2S m/z 337 (M+H)+.